1-(Diethylamino)-2-methylpropan-2-ol
Overview
Description
Diethylamino functionalized compounds are widely used in various fields due to their unique properties . They are organic compounds that typically have a strong ammonia-like odor .
Synthesis Analysis
The synthesis of diethylamino functionalized compounds often involves complex chemical reactions. For example, the synthesis of certain compounds involves the reaction between dimethylamine and acrylonitrile .Molecular Structure Analysis
The molecular structure of diethylamino functionalized compounds can be complex and varies depending on the specific compound. The structure can significantly impact the compound’s properties and behavior .Chemical Reactions Analysis
Diethylamino functionalized compounds can undergo various chemical reactions. For instance, some compounds are known to interact with DNA by intercalation between adjacent base pairs, inhibiting transcription and translation to RNA .Physical And Chemical Properties Analysis
The physical and chemical properties of diethylamino functionalized compounds can vary widely. Factors such as hardness, topography, and hydrophilicity can significantly impact a compound’s biological evaluation .Scientific Research Applications
Nanomedicine and Drug Delivery
“1-(Diethylamino)-2-methylpropan-2-ol” has potential applications in the field of nanomedicine , particularly in the development of liposomal drug delivery systems . These systems can encapsulate therapeutic agents and target them to specific sites within the body, enhancing the efficacy and reducing the toxicity of drugs.
Biomedical Research
In biomedical research, this compound is explored for its role in the identification and determination of biomarkers for nerve agents . Its derivatives can be used in advanced analytical techniques like GC–MS/MS and LC–MS/MS for sensitive detection of such agents in biological fluids.
Environmental Monitoring
The compound’s derivatives are being studied for their use in environmental monitoring . They could be involved in suspect and non-target screening techniques to detect and quantify pollutants in various environmental matrices .
Food Safety
In the realm of food safety, “1-(Diethylamino)-2-methylpropan-2-ol” may be utilized in the synthesis of fluorescent probes. These probes can detect contaminants and ensure the safety of food products .
Analytical Chemistry
This chemical is significant in analytical chemistry, where it may be used to enhance the properties of coordination compounds in spectrophotometric and luminescent determination of metal ions .
Pharmaceutical Development
The compound could be involved in pharmaceutical development, particularly in the formulation of drug substances. It may play a role in the development of new medications, as outlined in guidelines for pharmaceutical development .
Chemical Synthesis
“1-(Diethylamino)-2-methylpropan-2-ol” is also relevant in chemical synthesis, where it may be used as a building block for creating complex organic molecules. Its derivatives can be essential intermediates in the synthesis of various pharmaceuticals .
Industrial Applications
Lastly, in industrial applications, derivatives of “1-(Diethylamino)-2-methylpropan-2-ol” could be used in the production of specialty chemicals and materials, contributing to the advancement of green chemistry and sustainable industrial processes .
Safety And Hazards
Future Directions
properties
IUPAC Name |
1-(diethylamino)-2-methylpropan-2-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H19NO/c1-5-9(6-2)7-8(3,4)10/h10H,5-7H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UEXGTJCEUMLGFU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CC(C)(C)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H19NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30514387 |
Source
|
| Record name | 1-(Diethylamino)-2-methylpropan-2-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30514387 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
145.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Diethylamino)-2-methylpropan-2-ol | |
CAS RN |
36293-04-6 |
Source
|
| Record name | 1-(Diethylamino)-2-methyl-2-propanol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=36293-04-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(Diethylamino)-2-methylpropan-2-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30514387 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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